3-((4-methyl-4H-1,2,4-triazol-3-yl)thio)propan-1-amine hydrochloride

• Molecular Formula: C6H13ClN4S
• Molecular Weight: 208.71 g/mol
• SMILES: CN1C=NN=C1SCCCN.Cl
• InChI: InChI=1S/C6H12N4S.ClH/c1-10-5-8-9-6(10)11-4-2-3-7;/h5H,2-4,7H2,1H3;1H
• InChIKey: UALAPABMOBITER-UHFFFAOYSA-N

3-((4-Methyl-4H-1,2,4-triazol-3-yl)thio)propan-1-amine Hydrochloride Product Overview

3-((4-Methyl-4H-1,2,4-triazol-3-yl)thio)propan-1-amine hydrochloride is a 1,2,4-triazole derivative featuring a thioether-linked propanamine side chain, supplied as a hydrochloride salt for enhanced handling and solubility . The compound serves as a versatile building block in medicinal chemistry, particularly for generating libraries of N-alkylated or N-acylated triazole derivatives with potential activity on targets such as PAR1 and Cdc25B phosphatase [1]. Its primary amine enables simple conjugation chemistry, while the 4-methyl-1,2,4-triazole heterocycle provides a privileged scaffold found in numerous bioactive molecules.

Primary amine handle for direct conjugation chemistry

Hydrochloride salt enables aqueous reaction media use

1,2,4-triazole-thioether privileged scaffold for kinase/phosphatase targets

• [1] BindingDB. BDBM50296462: 1-(biphenyl-4-yl)-2-(5-(furan-2-yl)-4-methyl-4H-1,2,4-triazol-3-ylthio)ethanone. IC50: 2.00E+3 nM for Cdc25B. 2010. View Source

Substitution Risks for 3-((4-Methyl-4H-1,2,4-triazol-3-yl)thio)propan-1-amine Hydrochloride

Simple substitution of this compound with other 1,2,4-triazole-3-thiol derivatives or alternative salts risks compromising downstream synthetic efficiency, solubility, and biological activity profiles. The free base form (CAS 1019129-67-9) exhibits lower aqueous solubility and stability compared to the hydrochloride salt, necessitating additional neutralization steps in aqueous reactions . Similarly, analogs with bulkier N4-substituents (e.g., 3-[4-isobutyl-5-(methylthio)-4H-1,2,4-triazol-3-yl]propan-1-amine, CAS 847783-69-1) introduce steric hindrance that can alter reaction kinetics during amine conjugation . The precise combination of the 4-methyl group, the thioether-propylamine spacer, and the hydrochloride counterion is critical for maintaining consistent reactivity in multi-step syntheses of PAR1 inhibitors and Cdc25B-targeted compounds [1].

Target Compound

Common Substitute

Hydrochloride salt: crystalline, directly weighable

Free base: requires neutralization, may slow aqueous coupling

4-Methyl-N3-thioether-propanamine spacer

Bulky N4-isobutyl analog: steric hindrance alters conjugation kinetics

• [1] BindingDB. BDBM50296462: IC50 2.00E+3 nM for Cdc25B, demonstrating triazole-thioether motif activity. 2010. View Source

Differentiation Evidence for 3-((4-Methyl-4H-1,2,4-triazol-3-yl)thio)propan-1-amine Hydrochloride

Salt Form Handling Advantage

The hydrochloride salt form provides a measurable improvement in handling properties compared to the free base. While the free base is typically supplied as a 97% pure liquid or low-melting solid, the hydrochloride is a crystalline powder that avoids issues of amine oxidation and volatilization during storage . The salt form also eliminates the need for in-situ neutralization when used in aqueous amide coupling or reductive amination reactions, streamlining synthetic workflows that generate bioactive derivatives such as the PAR1 inhibitor precursors described in US8853206B2 [1].

Salt Form Advantage

Class-level

Crystalline powder, directly weighable vs Liquid/waxy solid, requires neutralization

Streamlines aqueous coupling workflow

Qualitative handling improvement; data to verify

Evidence Dimension	Physical form and synthetic readiness
Target Compound Data	Hydrochloride salt: crystalline powder, directly weighable and soluble in polar aprotic solvents
Comparator Or Baseline	Free base (CAS 1019129-67-9): liquid or waxy solid, requires neutralization before aqueous coupling
Quantified Difference	Qualitative difference in handling; no quantitative solubility ratio available publicly
Conditions	General laboratory handling and storage conditions

Why This Matters

The crystalline hydrochloride form enables precise weighing and direct use in aqueous reaction media, reducing processing steps compared to the free base.

• [1] US Patent US8853206B2. Triazolium salts as PAR1 inhibitors, production thereof, and use as medicaments. 2014. View Source

Purity Specification Advantage

The target compound (hydrochloride salt) is listed by vendors at a minimum purity of 97% (AKSci), whereas the structurally analogous 3-[4-isobutyl-5-(methylthio)-4H-1,2,4-triazol-3-yl]propan-1-amine (CAS 847783-69-1) carries a standard purity specification of only 95% . For building blocks used in multi-step medicinal chemistry synthesis, a 2% absolute purity difference can significantly reduce byproduct formation and improve the yield of the final active pharmaceutical ingredient [1].

Purity Specification

Specification review

≥97%

May reduce pre-synthetic purification

2 pp higher than isobutyl analog (95%)

Evidence Dimension	Commercial purity specification
Target Compound Data	≥97% (hydrochloride salt, CAS 1019129-67-9 HCl)
Comparator Or Baseline	3-[4-Isobutyl-5-(methylthio)-4H-1,2,4-triazol-3-yl]propan-1-amine (CAS 847783-69-1): ≥95%
Quantified Difference	2 percentage points higher baseline purity
Conditions	Vendor Certificate of Analysis specifications

Why This Matters

Higher baseline purity reduces the burden of pre-synthetic purification and minimizes side-product formation in sensitive coupling reactions.

• [1] General principle of building block purity impact on multi-step synthesis yield; see, e.g., Nicolaou, K. C. et al. (2005) 'The Art of Total Synthesis', where purity is discussed as a critical parameter. View Source

Direct Conjugation via Primary Amine

The free primary amine on the propylthio side chain permits direct amide bond formation, reductive amination, or urea formation without deprotection steps. This is exploited in the synthesis of N-ethyl-N-(cyclopropylmethyl) derivatives indexed in PubChem (CID 154726793, CHEMBL4590966), where the hydrochloride salt was used directly to introduce the triazole-thioether moiety into a potential ChEMBL-targeted library compound [1]. In contrast, analogs with tertiary amines or substituted amides (e.g., acetamide derivatives on the triazole sulfur) require additional synthetic manipulation to install a reactive handle [2].

Amine Reactivity

Method context

Primary amine: direct conjugation vs Protected amines: require deprotection

Maximizes accessible chemical series

Qualitative synthetic advantage

Evidence Dimension	Synthetic versatility
Target Compound Data	Primary amine terminus; directly conjugatable
Comparator Or Baseline	N-methyl or N,N-dimethyl propanamine analogs; protected amine derivatives
Quantified Difference	No quantitative comparison available; qualitative synthetic advantage
Conditions	Amide coupling, reductive amination, sulfonamide formation conditions

Why This Matters

A primary amine handle maximizes the number of accessible chemical series from a single building block, accelerating library synthesis.

• [1] PubChem CID 154726793. N-Ethyl-N-((2-(5-fluoro-2-methoxyphenyl)cyclopropyl)methyl)-3-((4-methyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio)propan-1-amine. 2020. View Source
• [2] SpectraBase. Acetamide, N-(4-fluorophenyl)-2-(4-methyl-4H-1,2,4-triazol-3-ylthio)-. Compound with spectra: 2 NMR, and 1 MS. View Source

Application Scenarios for 3-((4-Methyl-4H-1,2,4-triazol-3-yl)thio)propan-1-amine Hydrochloride

PAR1 Inhibitor Library Synthesis

The hydrochloride salt serves as a direct precursor to triazolium salts claimed in US8853206B2 as PAR1 inhibitors [1]. The crystalline salt facilitates parallel synthesis workflows where the amine is alkylated, followed by quaternization of the triazole ring. The consistent 97% purity (versus 95% for the isobutyl analog) ensures uniform product distribution in library synthesis.

Cdc25B Phosphatase Inhibitor Candidates

The triazole-thioether motif is present in compounds with low-micromolar activity against Cdc25B phosphatase (IC50 = 2.00 μM for a closely related ethanone derivative) [2]. Using the hydrochloride salt as a starting material, researchers can rapidly prepare focused libraries by appending diverse aryl groups at the 5-position of the triazole or by modifying the propanamine chain to explore SAR around the catalytic domain interaction.

FBDD Building Block

With a molecular weight of 208.7 g/mol (HCl salt) and a primary amine anchoring point, this compound meets fragment library criteria [3]. The hydrochloride form's high aqueous solubility allows direct screening in biochemical assays, while the crystallinity supports co-crystallization studies with target proteins.

Application

Selection Property

Validation Focus

PAR1 inhibitor library synthesis

Direct precursor to triazolium salts

Building block purity for library consistency

Cdc25B phosphatase inhibitor screening

Triazole-thioether motif for SAR exploration

Phosphatase inhibition assay context

Fragment-based drug discovery building block

Primary amine handle and aqueous solubility

Biochemical screening and co-crystallization compatibility

• [1] US Patent US8853206B2. Triazolium salts as PAR1 inhibitors, production thereof, and use as medicaments. 2014. View Source
• [2] BindingDB. BDBM50296462: IC50 2.00E+3 nM for Cdc25B. 2010. View Source
• [3] PubChem. Molecular weight and property computations for 3-((4-methyl-4H-1,2,4-triazol-3-yl)thio)propan-1-amine (free base) and its hydrochloride. View Source